Cas no 156861-94-8 (2H-Pyrrol-2-one,1,5-dihydro-3,4-dihydroxy-1-methyl-)

• Product Name: 2H-Pyrrol-2-one,1,5-dihydro-3,4-dihydroxy-1-methyl-
• CAS No: 156861-94-8
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 107613
• PubChem ID: 54712605
• Update Time: 2025-04-18

2H-Pyrrol-2-one,1,5-dihydro-3,4-dihydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one,1,5-dihydro-3,4-dihydroxy-1-methyl-
• 2H-Pyrrol-2-one,1,5-dihydro-3,4-dihydroxy-1-methyl-(9CI)
• 3,4-Dihydroxy-1-methyl-1H-pyrrol-2(5H)-one
• 156861-94-8
• SCHEMBL12305806

• Inchi： 1S/C5H7NO3/c1-6-2-3(7)4(8)5(6)9/h7-8H,2H2,1H3
• InChI Key： ZGWMYAGTPIXFOD-UHFFFAOYSA-N
• SMILES： OC1=C(C(N(C)C1)=O)O

Computed Properties

• Exact Mass: 129.043
• Monoisotopic Mass: 129.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2
• XLogP3: -1